2-Methoxy-4-methylphenyl 4-piperidinyl ether hydrochloride
Overview
Description
2-Methoxy-4-methylphenyl 4-piperidinyl ether hydrochloride is a biochemical compound used for proteomics research . It has a molecular weight of 257.76 and a molecular formula of C13H19NO2.HCl .
Molecular Structure Analysis
The molecular structure of this compound consists of a piperidine ring attached to a methoxy-methylphenyl group . The compound’s structure can be represented as CC1=CC(=C(C=C1)OC2CCNCC2)OC.Cl .Scientific Research Applications
Structural Studies and Synthesis
- Structural Revision and Synthesis in Fungal Metabolites: The compound has been involved in studies like the structural revision and synthesis of novel fungal diaryl ethers. For instance, its structure was revised in the synthesis of a fungal metabolite LL-VI25α, highlighting its role in structural chemistry and organic synthesis (Cannon et al., 1971).
Metabolism and Pharmacokinetics
- Role in Metabolite Identification: In pharmacokinetics, it's used for studying the metabolism and identification of major metabolites in drugs. For example, it played a role in the metabolite identification of HM781-36B, a new tyrosine kinase inhibitor, where its structural components were crucial in understanding drug behavior (Eunyoung Kim et al., 2013).
Medicinal Chemistry and Drug Development
- Discovery in Selective Estrogen Receptor Modulators (SERMs): In medicinal chemistry, derivatives of this compound, such as [6-hydroxy-3-[4-[2-(1-piperidinyl)ethoxy]phenoxy]-2-(4-hydroxyphenyl)]benzo[b]thiophene hydrochloride, have been synthesized and identified as novel, highly potent SERMs, suggesting its significance in the development of therapeutic agents (Palkowitz et al., 1997).
Affinity Labeling and Protein Crosslinking
- Use in Protein Crosslinking and Affinity Labeling: The compound's derivatives are proposed as high-yield photoreagents for protein crosslinking and affinity labeling, essential in biochemical research for understanding protein interactions and functions (Jelenc et al., 1978).
Antimicrobial and Anticoccidial Activity
- Antimicrobial and Anticoccidial Properties: Its derivatives have been synthesized and evaluated for their antimicrobial and anticoccidial activities, signifying its potential use in developing treatments against microbial and parasitic infections (Georgiadis, 1976).
Soil Science and Herbicidal Activity
- Influence on Herbicidal Activity in Soil: In the field of agronomy and soil science, studies have explored its influence on the adsorption, mobility, and efficacy of herbicides, underscoring its importance in understanding soil-chemical interactions and impacts on herbicidal efficiency (Peter & Weber, 1985).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
4-(2-methoxy-4-methylphenoxy)piperidine;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO2.ClH/c1-10-3-4-12(13(9-10)15-2)16-11-5-7-14-8-6-11;/h3-4,9,11,14H,5-8H2,1-2H3;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GEDCZYBHXDLDIO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC2CCNCC2)OC.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20ClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.75 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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